Cas no 16552-49-1 ((4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine)

• Product Name: (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine
• CAS No: 16552-49-1
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD00592910
• CID: 3077645
• PubChem ID: 766075
• Update Time: 2025-04-25

(4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine
• TIMTEC-BB SBB011294
• CBDivE_015456
• AB00078878-01
• 4-methoxy-N-(pyridin-4-ylmethyl)aniline
• 4-methoxy-n-((pyridin-4-yl)methyl)benzenamine
• DB-138699
• CS-0320844
• SCHEMBL5998644
• Oprea1_841505
• 16552-49-1
• AKOS000241604
• WUEBHOAMPRBYTA-UHFFFAOYSA-N
• STL308503
• Cambridge id 5279196

• MDL： MFCD00592910
• Inchi： 1S/C13H14N2O/c1-16-13-4-2-12(3-5-13)15-10-11-6-8-14-9-7-11/h2-9,15H,10H2,1H3
• InChI Key： WUEBHOAMPRBYTA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)NCC1C=CN=CC=1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.2Ų

(4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine

Exploring the Versatile Applications and Properties of (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine (CAS No. 16552-49-1)

(4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine (CAS No. 16552-49-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique methoxy-phenyl and pyridin-4-ylmethyl functional groups, exhibits a range of properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural versatility and compatibility with multiple synthetic pathways.

One of the most notable aspects of (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine is its role in the development of novel pharmaceutical intermediates. The presence of the methoxy group and the pyridine ring in its structure allows for interactions with biological targets, making it a candidate for drug discovery programs. Recent studies have explored its potential in modulating specific enzymes or receptors, which could lead to breakthroughs in treating various health conditions. This aligns with the growing demand for small molecule therapeutics in the pharmaceutical industry.

Beyond pharmaceuticals, (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine has shown promise in material science applications. Its ability to act as a ligand or building block in coordination polymers and metal-organic frameworks (MOFs) has been investigated. These materials are highly sought after for their use in gas storage, catalysis, and sensing technologies. The compound's aromatic rings and amine functionality provide excellent sites for coordination with metal ions, enhancing the structural diversity of resulting materials.

The synthesis of (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine typically involves the condensation of 4-methoxybenzaldehyde with 4-aminomethylpyridine, followed by reduction steps. This process has been optimized to achieve high yields and purity, making it feasible for large-scale production. Recent advancements in green chemistry have also explored eco-friendly synthetic routes, reducing the environmental impact of its production. This is particularly relevant given the increasing focus on sustainable chemical processes in both academic and industrial settings.

Analytical characterization of (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine is typically performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's structure and purity, which are critical for its intended applications. The compound's stability under various conditions has also been studied, providing valuable data for storage and handling protocols.

In the context of current research trends, (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine has been investigated for its potential in neurological research. Some preliminary studies suggest that derivatives of this compound may interact with neurotransmitter systems, though extensive research is still needed. This aligns with the broader scientific community's interest in developing new tools for neuroscience applications and central nervous system drug development.

The commercial availability of (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine has increased in recent years, with several specialty chemical suppliers offering it for research purposes. Its pricing and availability are influenced by factors such as purity grade and batch size. Researchers looking for high-purity chemical intermediates often include this compound in their procurement lists, especially when working on projects related to heterocyclic chemistry or medicinal chemistry optimization.

Safety considerations for handling (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Material safety data sheets (MSDS) provide detailed information about its handling, storage, and disposal, which is essential for maintaining laboratory safety standards.

Future research directions for (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine may explore its potential in catalysis and materials engineering. The compound's ability to coordinate with metals suggests possible applications in homogeneous catalysis systems. Additionally, its incorporation into advanced materials could lead to innovations in electronic devices or sensor technologies, areas that are currently experiencing rapid growth.

For researchers interested in structure-activity relationships, (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine presents an interesting case study. The effects of modifying either the methoxy group or the pyridine moiety on the compound's properties could yield valuable insights for molecular design strategies. Such investigations contribute to the broader understanding of structure-property relationships in organic chemistry.

In conclusion, (4-Methoxy-phenyl)-pyridin-4-ylmethyl-amine (CAS No. 16552-49-1) represents a versatile chemical building block with applications spanning multiple scientific disciplines. Its unique structural features and adaptable chemistry make it a valuable tool for researchers working in drug discovery, material science, and chemical synthesis. As scientific understanding of this compound continues to grow, so too will its potential applications in addressing current and future technological challenges.